Cas no 4122-53-6 (1-(1H-imidazol-1-yl)-2-methyl-1-Propanone)

1-(1H-imidazol-1-yl)-2-methyl-1-Propanone structure
4122-53-6 structure
Product Name:1-(1H-imidazol-1-yl)-2-methyl-1-Propanone
CAS No:4122-53-6
MF:C7H10N2O
MW:138.167101383209
CID:1112230
PubChem ID:536462
Update Time:2025-04-20

1-(1H-imidazol-1-yl)-2-methyl-1-Propanone Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-imidazol-1-yl)-2-methyl-1-Propanone
    • 1-(1H-imidazol-1-yl)-2-methylpropan-1-one
    • 1-imidazol-1-yl-2-methylpropan-1-one
    • DB-225457
    • 4122-53-6
    • 1-Isobutyryl-1H-imidazole #
    • SIACYUBAVVFJSK-UHFFFAOYSA-N
    • DTXSID30336809
    • SCHEMBL2143878
    • MDL: MFCD17292448
    • Inchi: 1S/C7H10N2O/c1-6(2)7(10)9-4-3-8-5-9/h3-6H,1-2H3
    • InChI Key: SIACYUBAVVFJSK-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)N1C=NC=C1

Computed Properties

  • Exact Mass: 138.0794
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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